Cas no 2470439-15-5 (1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid)
1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid
- EN300-27101497
- 2470439-15-5
- 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C10H12N6O2/c11-15-14-8-5-12-6-9(13-8)16-3-1-7(2-4-16)10(17)18/h5-7H,1-4H2,(H,17,18)
- InChI Key: XUFCAUFUYLNHEP-UHFFFAOYSA-N
- SMILES: OC(C1CCN(C2C=NC=C(N=[N+]=[N-])N=2)CC1)=O
Computed Properties
- Exact Mass: 248.10217365g/mol
- Monoisotopic Mass: 248.10217365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 80.7Ų
1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27101497-0.05g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 0.05g |
$600.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-0.1g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 0.1g |
$628.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-0.25g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 0.25g |
$657.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-0.5g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 0.5g |
$685.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-1.0g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 1g |
$714.0 | 2023-06-02 | ||
| Enamine | EN300-27101497-2.5g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 2.5g |
$1399.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-5.0g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 5g |
$2070.0 | 2023-06-02 | ||
| Enamine | EN300-27101497-10.0g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 10g |
$3069.0 | 2023-06-02 | ||
| Enamine | EN300-27101497-1g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 1g |
$714.0 | 2023-09-11 | ||
| Enamine | EN300-27101497-5g |
1-(6-azidopyrazin-2-yl)piperidine-4-carboxylic acid |
2470439-15-5 | 5g |
$2070.0 | 2023-09-11 |
1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid
1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid (CAS No. 2470439-15-5): An Emerging Compound in Medicinal Chemistry
1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid (CAS No. 2470439-15-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of azide-functionalized pyrazine derivatives, which have shown promise in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities.
The azide group in the molecule is a versatile functional group that can undergo a wide range of chemical reactions, such as click chemistry, which has revolutionized the field of chemical biology. The pyrazine ring, on the other hand, is known for its aromaticity and ability to form stable complexes with metal ions, making it a valuable scaffold in the design of metalloprotein inhibitors and other bioactive molecules.
Recent studies have highlighted the potential of 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation and immune responses.
In addition to its anti-inflammatory effects, 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid has also shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.
The anticancer potential of 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, minimizing potential side effects on healthy tissues.
Furthermore, the azide group in 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid can be utilized for bioconjugation reactions, enabling the attachment of various functional groups or biomolecules. This property makes it an attractive candidate for developing targeted drug delivery systems and imaging agents. For example, researchers at Harvard University have successfully conjugated this compound with antibodies specific to tumor-associated antigens, enhancing its therapeutic efficacy and reducing off-target effects.
The synthesis of 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid typically involves multi-step reactions starting from commercially available precursors. Key steps include the formation of the pyrazine ring through a cyclocondensation reaction and the introduction of the azide group via azidation. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.
In conclusion, 1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid (CAS No. 2470439-15-5) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structural features, coupled with its versatility in chemical modifications, make it an attractive candidate for further investigation and development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
2470439-15-5 (1-(6-Azidopyrazin-2-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)